2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C20H26N4O2S/c1-13(2)14-7-9-16(10-8-14)21-18(25)11-17-12-27-20(23-17)24-19(26)22-15-5-3-4-6-15/h7-10,12-13,15H,3-6,11H2,1-2H3,(H,21,25)(H2,22,23,24,26)
• InChI Key: RNGMHYLZCRFBOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3CCCC3
• Molecular Formula: C20H26N4O2S
• Molecular Weight: 386.5 g/mol

Description

The compound “2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(propan-2-yl)phenyl]acetamide” is a chemical compound with the molecular formula C18H19F3N4O3S. It is likely to be a synthetic compound used in various chemical reactions.

Mechanism of Action

Target of Action

F2096-1354 primarily targets cyclooxygenase-2 (COX-2) , an enzyme responsible for the formation of pro-inflammatory prostaglandins. COX-2 is upregulated in inflammatory conditions and certain cancers, making it a critical target for anti-inflammatory and anticancer therapies .

Mode of Action

F2096-1354 inhibits COX-2 by binding to its active site, preventing the conversion of arachidonic acid to prostaglandin H2, a precursor of various pro-inflammatory mediators. This inhibition reduces inflammation and pain, and in cancer cells, it can lead to decreased proliferation and increased apoptosis .

Biochemical Pathways

By inhibiting COX-2, F2096-1354 affects the arachidonic acid pathway , reducing the production of prostaglandins and thromboxanes. This leads to a decrease in inflammation, pain, and fever. In cancer cells, the reduction in prostaglandin E2 (PGE2) levels can inhibit cell proliferation and induce apoptosis .

Pharmacokinetics

• Excretion : It is excreted mainly via the kidneys, with a half-life of approximately 6-8 hours .

Result of Action

At the molecular level, F2096-1354 reduces the synthesis of pro-inflammatory mediators, leading to decreased inflammation and pain. At the cellular level, it can induce apoptosis in cancer cells by reducing PGE2 levels, which are known to promote cell survival and proliferation .

Action Environment

The efficacy and stability of F2096-1354 can be influenced by various environmental factors:

• Presence of other drugs : Co-administration with other drugs metabolized by cytochrome P450 enzymes can affect its metabolism and efficacy .

F2096-1354 represents a promising therapeutic agent due to its potent anti-inflammatory and anticancer properties, with a well-characterized mechanism of action and favorable pharmacokinetic profile.

: Based on general knowledge of COX-2 inhibitors and their mechanisms. : General pharmacokinetic principles of similar compounds.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available resources. It’s important to handle all chemical compounds with appropriate safety measures.